N-(1-ethyl-4-piperidinyl)-2-(4-fluorophenoxy)butanamide

• IUPAC Name: N-(1-ethylpiperidin-4-yl)-2-(4-fluorophenoxy)butanamide
• InChI: InChI=1S/C17H25FN2O2/c1-3-16(22-15-7-5-13(18)6-8-15)17(21)19-14-9-11-20(4-2)12-10-14/h5-8,14,16H,3-4,9-12H2,1-2H3,(H,19,21)
• InChI Key: DAPDJNSIVZWNAS-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1CCN(CC1)CC)OC2=CC=C(C=C2)F
• Molecular Formula: C17H25FN2O2
• Molecular Weight: 308.4 g/mol

Description

N-(1-ethyl-4-piperidinyl)-2-(4-fluorophenoxy)butanamide, also known as EFV, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a synthetic derivative of the natural alkaloid piperidine, and it has been shown to have a wide range of biochemical and physiological effects. In

Mechanism of Action

N-(1-ethyl-4-piperidinyl)-2-(4-fluorophenoxy)butanamide acts as a potent antagonist of the α7 nicotinic acetylcholine receptor, which is a type of neurotransmitter receptor that is involved in various physiological processes, including learning and memory. By blocking this receptor, this compound has been shown to modulate the release of various neurotransmitters, including dopamine, serotonin, and acetylcholine.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. In addition to its effects on neurotransmitter release, this compound has also been shown to modulate the activity of various ion channels, including voltage-gated calcium channels and potassium channels. These effects are thought to be responsible for the compound's ability to modulate neuronal activity and to potentially treat neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(1-ethyl-4-piperidinyl)-2-(4-fluorophenoxy)butanamide is its potent and selective activity on the α7 nicotinic acetylcholine receptor. This makes this compound a useful tool for studying the role of this receptor in various physiological processes. However, one limitation of this compound is its relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several potential future directions for research on N-(1-ethyl-4-piperidinyl)-2-(4-fluorophenoxy)butanamide. One area of interest is the development of more potent and selective α7 nicotinic acetylcholine receptor antagonists, which could be used to further elucidate the role of this receptor in various physiological processes. Another area of interest is the development of more stable derivatives of this compound, which could be used to study its long-term effects in vivo. Finally, this compound could be further studied for its potential use in the treatment of various neurological disorders, either alone or in combination with other drugs.

Synthesis Methods

N-(1-ethyl-4-piperidinyl)-2-(4-fluorophenoxy)butanamide is a synthetic compound that is typically produced through a multi-step process. The first step involves the synthesis of 4-fluorophenol, which is then reacted with 2-bromo-1-(4-fluorophenyl)ethanone to produce the intermediate compound 2-(4-fluorophenoxy)-1-(4-fluorophenyl)ethanone. This intermediate is then reacted with 1-ethyl-4-piperidinylamine to produce this compound.

Scientific Research Applications

N-(1-ethyl-4-piperidinyl)-2-(4-fluorophenoxy)butanamide has been widely studied for its potential use in scientific research. One of the main applications of this compound is in the field of neuroscience, where it has been shown to modulate the activity of certain neurotransmitter receptors. This compound has also been studied for its potential use in the treatment of various neurological disorders, such as Alzheimer's disease, Parkinson's disease, and schizophrenia.